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Compound of Interest

Compound Name: 5-methoxy-1H-inden-2(3H)-one

CAS No.: 76413-89-3

Cat. No.: B1590326

Get Quote

Executive Summary & Chemical Profile
5-methoxy-1H-inden-2(3H)-one is a bicyclic ketone characterized by a reactive methylene

group flanking the carbonyl. Unlike its isomer 1-indanone, the 2-indanone scaffold is less stable

and more prone to enolization and metabolic oxidation.

Primary Off-Target Risks:

Pharmacological Polypharmacology: Due to its lipophilic, rigid structure, it frequently hits

monoaminergic targets (Serotonin/Dopamine receptors) and Monoamine Oxidases (MAO-

A/B) regardless of the intended primary target.

Metabolic Bioactivation: The methoxy-substituted phenyl ring is a hotspot for metabolic

activation (O-demethylation), potentially leading to reactive quinone species that covalently

modify hepatic proteins (toxicity).
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The following table compares 5-methoxy-2-indanone against alternative scaffolds used in

similar drug discovery campaigns.

Feature
5-methoxy-2-

indanone

5-methoxy-1-

indanone
2-Tetralone

Rasagiline

(Reference)

Electronic

Character

High enolization

potential;

nucleophilic at

C1/C3.

Stable enone

system;

electrophilic at

C3.

More flexible;

stable ketone.

Propargylamine

(Covalent).

Metabolic Risk

High: Prone to

reactive

metabolite

formation via

oxidation.

Moderate: Stable

ring system.

Low: Standard

hydroxylation.

Moderate:

CYP1A2

substrate.

CNS Penetration

High: Lipophilic

(LogP ~1.5-2.0),

crosses BBB

easily.

High: Similar

lipophilicity.

High: High

permeability.

High: Designed

for CNS.

Off-Target Class

MAO-A/B,

NMDA, Sigma

Receptors.

Tubulin, Kinases.
Dopamine

Receptors.

Highly Selective

MAO-B.

Assessment Workflow: The "Funnel" Approach
To scientifically validate the off-target profile, you must move from in silico prediction to in vitro

binding, and finally to reactive metabolite assessment.

Diagram 1: Off-Target Assessment Pipeline
This workflow visualizes the decision gates for evaluating the molecule.
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Caption: A tiered screening funnel moving from computational prediction to physical validation

of binding and metabolic toxicity.

Detailed Experimental Protocols
Protocol A: Broad-Spectrum Binding Profiling
(SafetyScreen44 Equivalent)
Objective: Determine pharmacological promiscuity against 44 critical targets (GPCRs, Ion

Channels, Transporters) associated with adverse drug reactions (ADRs).

Rationale: Indanones are "sticky." A single-point assay at 10 µM is insufficient. You must

determine

values to distinguish between specific off-target engagement and non-specific hydrophobic
binding.

Methodology:

Preparation: Dissolve 5-methoxy-2-indanone in 100% DMSO to 10 mM stock.

Screening Concentration: Dilute to 10 µM in assay buffer (typically 50 mM Tris-HCl, pH 7.4).

Radioligand Displacement:

Incubate the compound with membrane preparations containing the target receptor (e.g.,

5-HT2B, hERG, MAO-A) and a specific radioligand.

Controls: Use Reference Inhibitor (Positive Control) and Vehicle (DMSO, Negative

Control).

Data Analysis:

Calculate % Inhibition:

.
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Threshold: Any inhibition > 50% triggers a dose-response curve (8-point serial dilution) to

determine

and

.

Protocol B: Reactive Metabolite Assessment (GSH
Trapping)
Objective: Assess if the 5-methoxy-2-indanone scaffold is bioactivated by Cytochrome P450s

(CYPs) into reactive electrophiles (e.g., quinones) that covalently bind proteins (a major toxicity

risk).

Rationale: The 5-methoxy group can be demethylated to a phenol, which can then be oxidized

to a quinone methide. This species will react with Glutathione (GSH).[1][2] If GSH adducts are

found, the molecule has a high risk of idiosyncratic toxicity.

Workflow Diagram:

Incubation Mix:
Microsomes + NADPH + GSH

+ 5-methoxy-2-indanone

Reaction:
37°C, 60 mins

(Metabolic Activation)

Quench:
Add cold Acetonitrile

Centrifuge

LC-MS/MS Analysis:
Search for [M+GSH]+ adducts

(Neutral Loss scanning)
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Caption: Workflow for detecting reactive metabolites via Glutathione (GSH) conjugation and

Mass Spectrometry.

Step-by-Step Procedure:

Incubation System:

Test Compound: 10 µM 5-methoxy-2-indanone.

Enzyme Source: Human Liver Microsomes (HLM) at 1.0 mg/mL protein.

Trapping Agent: Glutathione (GSH) at 5 mM (surrogate for cellular nucleophiles).

Cofactor: NADPH regenerating system (essential for CYP activity).

Reaction: Incubate at 37°C for 60 minutes.

Termination: Quench with ice-cold acetonitrile (1:1 v/v) to precipitate proteins. Centrifuge at

10,000 x g for 10 min.

Analysis (LC-MS/MS):

Inject supernatant into a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

Data Mining: Search for the parent mass + 305.0681 Da (GSH addition).

Interpretation: The presence of a GSH adduct indicates the formation of a reactive

intermediate. Compare the peak area of the adduct to the parent. A ratio > 1% suggests

significant covalent liability.

Data Interpretation & Causality
When analyzing the data for 5-methoxy-2-indanone, apply the following logic:

Scenario A: High MAO-B Inhibition (

) + No GSH Adducts.
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Conclusion: The molecule is acting as a reversible inhibitor. The "off-target" effect is

actually pharmacological overlap.

Action: Check selectivity against MAO-A (hypertensive crisis risk).

Scenario B: Low Receptor Binding + High GSH Adducts.

Conclusion: The molecule is a "Silent Toxin." It does not bind receptors but generates

reactive species.

Action:Stop progression. Structural modification is required (e.g., replace the methoxy

group with a fluoro group to block metabolism).

Scenario C: Pan-Assay Interference (PAINS).

Observation: Activity across unrelated targets (e.g., GPCRs AND Kinases).

Mechanism:[3][4][5][6] Likely due to aggregation or redox cycling of the indanone core.

Validation: Add 0.01% Triton X-100 to the assay buffer. If activity disappears, it was an

aggregation artifact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSH Reactivity Assay | Domainex [domainex.co.uk]

2. Refining covalent warhead reactivity: A new look at GSH reactivity assays - X-Chem [x-
chemrx.com]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. youtube.com [youtube.com]

5. A simple indanone-based red emission fluorescent probe for the rapid detection of
cysteine in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

To cite this document: BenchChem. [Technical Guide: Assessing Off-Target Effects of 5-
Methoxy-2-Indanone Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590326/docs#technical-guide-assessing-off-target-
effects-of-5-methoxy-2-indanone-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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